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Compound of Interest

Compound Name: 4-Hydroxybut-2-enoic acid

Cat. No.: B1220338 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information for

4-Hydroxybut-2-enoic acid (CAS RN: 24587-49-3). A comprehensive Safety Data Sheet

(SDS) with complete quantitative toxicological data is not publicly available. Therefore, this

guide also draws upon general safety principles for handling structurally similar carboxylic

acids. All laboratory work should be conducted with a thorough risk assessment and in

accordance with institutional and regulatory safety standards.

Chemical Identification
Property Value

Chemical Name 4-Hydroxybut-2-enoic acid

Synonyms
(E)-4-Hydroxycrotonic acid, trans-4-

Hydroxycrotonic acid

CAS Number 24587-49-3

Molecular Formula C₄H₆O₃

Molecular Weight 102.09 g/mol

Structure O=C(O)/C=C/CO
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Hazard Identification
Based on available information, 4-Hydroxybut-2-enoic acid is classified as a hazardous

substance.

GHS Hazard Classification:

Hazard Class Category

Skin Irritation 2

Eye Irritation 2A

Specific target organ toxicity – single exposure

(Respiratory tract irritation)
3

GHS Label Elements:

Pictogram:

Signal Word:Warning

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:

Prevention:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P271: Use only outdoors or in a well-ventilated area.
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P280: Wear protective gloves/ eye protection/ face protection.

Response:

P302 + P352: IF ON SKIN: Wash with plenty of water.

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for

breathing.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.

P312: Call a POISON CENTER or doctor/ physician if you feel unwell.

P332 + P313: If skin irritation occurs: Get medical advice/ attention.

P337 + P313: If eye irritation persists: Get medical advice/ attention.

P362 + P364: Take off contaminated clothing and wash it before reuse.

Storage:

P403 + P233: Store in a well-ventilated place. Keep container tightly closed.

P405: Store locked up.

Disposal:

P501: Dispose of contents/ container to an approved waste disposal plant.

Quantitative Toxicological Data:

Parameter Value Reference

LD50 (Oral) Data not available -

LD50 (Dermal) Data not available -

LC50 (Inhalation) Data not available -
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Handling and Storage
Personal Protective Equipment (PPE)
A comprehensive PPE plan is crucial for the safe handling of 4-Hydroxybut-2-enoic acid. The

selection of appropriate PPE is contingent on the specific procedures being performed and the

potential for exposure.

Task
Eye & Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Low-Volume

Handling /

Weighing

Safety glasses

with side shields

Nitrile or butyl

rubber gloves

Standard lab

coat

Not generally

required if

handled in a

well-ventilated

area or chemical

fume hood.

Solution

Preparation /

Transfer

Chemical splash

goggles

Heavy-duty nitrile

or butyl rubber

gloves

Chemical-

resistant apron

over a lab coat

Recommended if

not performed in

a chemical fume

hood or if vapors

are likely to be

generated.

Heating or

Reactions

Face shield worn

over chemical

splash goggles

Heavy-duty nitrile

or butyl rubber

gloves

Chemical-

resistant apron

over a flame-

retardant lab

coat

Required if not

performed in a

chemical fume

hood. Use a

respirator with an

appropriate acid

gas cartridge.

Spill Cleanup

Face shield worn

over chemical

splash goggles

Heavy-duty nitrile

or butyl rubber

gloves

Chemical-

resistant suit or

coveralls

Required. Use a

respirator with an

appropriate acid

gas cartridge.

Storage
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Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents and bases.

Store on lower shelves, at least below eye level.

Do not store on metal shelves, as corrosive vapors may cause damage.

First Aid Measures
Exposure Route First Aid Measures

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately remove contaminated clothing.

Wash off with soap and plenty of water for at

least 15 minutes. If irritation persists, seek

medical attention.

Eye Contact

Rinse cautiously with water for at least 15

minutes, holding the eyelids open. Remove

contact lenses, if present and easy to do.

Continue rinsing. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Fire and Explosion Hazard Data
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.

Specific Hazards: Hazardous decomposition products may include carbon monoxide and

carbon dioxide.
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Firefighting Procedures: Wear a self-contained breathing apparatus (SCBA) and full

protective gear.

Accidental Release Measures
Evacuate all non-essential personnel from the spill area.

Ventilate the area of the spill.

Wear appropriate Personal Protective Equipment (PPE) as outlined in Section 3.1.

Contain the spill using an inert absorbent material (e.g., vermiculite, sand, or earth). Do not

use combustible materials, such as sawdust.

Neutralize the spill with a suitable agent for acids, such as sodium bicarbonate or a

commercial acid neutralizer.

Collect the absorbed material into a suitable, labeled container for hazardous waste

disposal.

Clean the spill area thoroughly with soap and water.

Experimental Protocol: Synthesis of (E)-4-
hydroxybut-2-enoic acid[1]
This protocol describes the synthesis of (E)-4-hydroxybut-2-enoic acid from ethyl (E)-4-

bromobut-2-enoate.

Materials:

Ethyl (E)-4-bromobut-2-enoate (2 g, 10 mmol)

Potassium hydroxide (KOH) (1.2 g, 21 mmol)

Water (10 mL)

1 M Hydrochloric acid (HCl)
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Ethyl acetate (EtOAc)

Brine

Anhydrous Magnesium Sulfate (MgSO₄)

Round bottom flask

Stirring apparatus

Heating mantle or oil bath

Separatory funnel

Rotary evaporator

Procedure:

To a round bottom flask, add ethyl (E)-4-bromobut-2-enoate (2 g, 10 mmol), potassium

hydroxide (1.2 g, 21 mmol), and water (10 mL).

Stir the reaction mixture at 100 °C for 2 hours.

After 2 hours, cool the reaction mixture to room temperature.

Acidify the mixture with 1 M HCl until the pH is acidic.

Extract the product with ethyl acetate (3 x appropriate volume).

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous MgSO₄.

Filter and concentrate the solution under reduced pressure using a rotary evaporator to yield

the title compound.

Diagrams
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Preparation

Handling

Post-Handling

Identify Hazards of
4-Hydroxybut-2-enoic acid

Review Safety Data Sheet
(or equivalent documentation)

Select Appropriate PPE

Work in a Well-Ventilated Area
(e.g., Fume Hood)

Don Appropriate PPE

Handle with Care to
Avoid Spills and Aerosols

Decontaminate Work Area

Dispose of Waste Properly

Remove and Store PPE Correctly

Click to download full resolution via product page

Caption: General laboratory safety workflow for handling hazardous chemicals.
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node_action node_ppe Start: Handling
4-Hydroxybut-2-enoic acid

Risk of Splash?

Risk of Inhalation?

No Wear Chemical
Splash Goggles

Yes

Large Volume or
High Concentration?

No Work in Fume Hood or
Wear Respirator

Yes

Standard Lab Coat &
Nitrile Gloves

No

Chemical-Resistant Apron &
Heavy-Duty Gloves

Yes

Click to download full resolution via product page

Caption: Decision-making process for selecting appropriate Personal Protective Equipment

(PPE).
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Spill of 4-Hydroxybut-2-enoic Acid Occurs

Alert Personnel and Evacuate Area

Don Appropriate PPE

Contain the Spill with
Inert Absorbent

Neutralize with Sodium Bicarbonate

Collect Waste into
a Labeled Container

Clean and Decontaminate the Area

Dispose of Hazardous Waste
According to Regulations

Click to download full resolution via product page

Caption: Logical flow for responding to a chemical spill.

To cite this document: BenchChem. [Technical Guide on the Safety and Handling of 4-
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[https://www.benchchem.com/product/b1220338#4-hydroxybut-2-enoic-acid-safety-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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